Cas no 112089-01-7 (2-((9-benzyl-9H-purin-6-yl)amino)ethanol)

112089-01-7 structure
Product name:2-((9-benzyl-9H-purin-6-yl)amino)ethanol
2-((9-benzyl-9H-purin-6-yl)amino)ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-((9-benzyl-9H-purin-6-yl)amino)ethanol
- STL140995
- CHEMBL7291
- PD180016
- 112089-01-7
- 2-[(9-benzyl-9H-purin-6-yl)amino]ethanol
- HMS2407L21
- SMR000048556
- 2-[(9-benzylpurin-6-yl)amino]ethanol
- MLS000083858
- AKOS005714812
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- Inchi: InChI=1S/C14H15N5O/c20-7-6-15-13-12-14(17-9-16-13)19(10-18-12)8-11-4-2-1-3-5-11/h1-5,9-10,20H,6-8H2,(H,15,16,17)
- InChI Key: ZOVSVHTVIDXQPS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 269.12766012Da
- Monoisotopic Mass: 269.12766012Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.9Ų
2-((9-benzyl-9H-purin-6-yl)amino)ethanol Related Literature
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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